Cas no 1262009-84-6 (2-(4-N,N-Dimethylsulfamoylphenyl)nicotinic acid)

• Product Name: 2-(4-N,N-Dimethylsulfamoylphenyl)nicotinic acid
• CAS No: 1262009-84-6
• MF: C₁₄H₁₄N₂O₄S
• MW: 306.336962223053
• MDL: MFCD18318651
• CID: 5207264
• Update Time: 2025-05-25

2-(4-N,N-Dimethylsulfamoylphenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-N,N-DIMETHYLSULFAMOYLPHENYL)NICOTINIC ACID
• 2-(4-N,N-Dimethylsulfamoylphenyl)nicotinic acid

• MDL： MFCD18318651
• Inchi： 1S/C14H14N2O4S/c1-16(2)21(19,20)11-7-5-10(6-8-11)13-12(14(17)18)4-3-9-15-13/h3-9H,1-2H3,(H,17,18)
• InChI Key： HWNRSVNWYALCNU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C2C(C(=O)O)=CC=CN=2)=CC=1)(N(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 464
• XLogP3: 1.2
• Topological Polar Surface Area: 96

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-(4-N,N-Dimethylsulfamoylphenyl)nicotinic acid

2-(4-N,N-Dimethylsulfamoylphenyl)nicotinic Acid: A Comprehensive Overview

The compound with CAS No. 1262009-84-6, commonly referred to as 2-(4-N,N-Dimethylsulfamoylphenyl)nicotinic acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The name itself highlights its key features: the presence of a nicotinic acid moiety and a sulfamoyl group attached to a phenyl ring.

The nicotinic acid component of this compound is a well-known derivative of niacin, which plays a crucial role in various biochemical processes. Its substitution with the sulfamoylphenyl group introduces novel chemical properties, making it a valuable compound for research and development. Recent studies have explored its potential as a precursor in the synthesis of bioactive molecules, particularly in the context of anti-inflammatory and anti-cancer agents.

The structural integrity of 2-(4-N,N-Dimethylsulfamoylphenyl)nicotinic acid is further enhanced by the dimethyl substitution on the sulfamoyl group. This modification not only increases the molecule's stability but also enhances its solubility, making it more amenable for use in pharmaceutical formulations. Researchers have reported that this compound exhibits promising activity in vitro, particularly in modulating key enzymes involved in inflammatory pathways.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and coupling reactions. The use of advanced catalysts and reaction conditions has significantly improved the yield and purity of this compound, making it more accessible for large-scale production. Recent advancements in green chemistry have also been applied to optimize the synthesis process, reducing environmental impact while maintaining product quality.

The application of 2-(4-N,N-Dimethylsulfamoylphenyl)nicotinic acid extends beyond pharmacology into materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of conductive polymers and semiconducting materials. Preliminary studies have shown that incorporating this compound into polymer blends can enhance their electrical conductivity without compromising mechanical properties.

From an environmental perspective, the biodegradability and toxicity profile of this compound are critical considerations. Recent eco-toxicological assessments have indicated that under controlled conditions, the compound demonstrates low toxicity to aquatic organisms, suggesting its potential for safe industrial use. However, further studies are required to fully understand its long-term environmental impact.

In conclusion, CAS No. 1262009-84-6, or 2-(4-N,N-Dimethylsulfamoylphenyl)nicotinic acid, represents a versatile molecule with diverse applications across multiple scientific disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable asset in both academic research and industrial development.